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Compound of Interest

Compound Name: N-acetyl-N-butan-2-ylacetamide

Cat. No.: B094088 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-acetyl-N-butan-2-ylacetamide is not

readily available in public databases. In the absence of specific hazard and disposal

information, this compound must be handled as a potentially hazardous substance. The

following procedures are based on general best practices for the disposal of research

chemicals. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Immediate Safety and Handling Precautions
Before handling N-acetyl-N-butan-2-ylacetamide for disposal, ensure you are wearing

appropriate Personal Protective Equipment (PPE), including:

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any

potential dust or vapors.

Step-by-Step Disposal Procedure
Waste Characterization (Assumption of Hazard): Since the specific hazards of N-acetyl-N-
butan-2-ylacetamide are unknown, it should be treated as hazardous waste. According to
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the Resource Conservation and Recovery Act (RCRA), hazardous waste is categorized by

four characteristics: ignitability, corrosivity, reactivity, and toxicity.[1][2][3][4] Without specific

data, a conservative approach is necessary.

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for guidance on chemical waste disposal.[5][6][7][8] Provide them with the

name of the chemical (N-acetyl-N-butan-2-ylacetamide) and any other available

information. They will provide specific instructions for its collection and disposal in

compliance with federal, state, and local regulations.[9][10]

Proper Containment and Labeling:

Containment: Place the N-acetyl-N-butan-2-ylacetamide waste in a chemically

compatible, leak-proof container with a secure lid. Do not mix it with other chemical waste

unless explicitly instructed to do so by your EHS department.[11]

Labeling: Label the container clearly with a hazardous waste tag. The label should include:

The full chemical name: "N-acetyl-N-butan-2-ylacetamide"

The words "Hazardous Waste"

An accumulation start date

The primary hazards (if known, otherwise state "Hazards Not Fully Determined")

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area until it is collected by the EHS department. Ensure the storage area is secure and away

from incompatible materials.

Summary of RCRA Hazardous Waste Characteristics
The following table summarizes the characteristics used to classify hazardous waste under

RCRA. This information is for educational purposes as the specific characteristics of N-acetyl-
N-butan-2-ylacetamide are undetermined.
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Characteristic Description EPA Waste Code

Ignitability

Wastes that can easily catch

fire and sustain combustion.

This includes liquids with a

flash point below 140°F,

certain non-liquids that can

cause fire through friction or

spontaneous combustion,

ignitable compressed gases,

and oxidizers.

D001

Corrosivity

Aqueous wastes that are

highly acidic (pH ≤ 2) or basic

(pH ≥ 12.5), or liquids that can

corrode steel at a specific rate.

D002

Reactivity

Wastes that are unstable

under normal conditions and

can undergo violent reactions,

explode, or generate toxic

gases when mixed with water

or under other common

handling conditions.

D003

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed. The Toxicity

Characteristic Leaching

Procedure (TCLP) is used to

identify wastes that are likely to

leach hazardous

concentrations of

contaminants into

groundwater.

D004 - D043

Source: U.S. Environmental Protection Agency (EPA)[1][3][4]
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Experimental Protocols
As this document provides procedural guidance on disposal rather than experimental results,

there are no experimental protocols to cite. The basis for these recommendations is standard

laboratory safety and regulatory compliance.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

chemical for which a Safety Data Sheet is not available.
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Start: Chemical Waste for Disposal
(N-acetyl-N-butan-2-ylacetamide)

Is a Safety Data Sheet (SDS)
available for the specific chemical?

No SDS Available:
Treat as Potentially Hazardous Waste

No

Contact Environmental Health & Safety (EHS)
 for guidance and a waste determination.

Follow EHS Instructions for:
- Segregation
- Containment

- Labeling

Store waste in a designated
Satellite Accumulation Area

Arrange for EHS pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Chemical Disposal Workflow When SDS is Unavailable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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